Cas no 326882-43-3 (1-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-2,3-dihydro-1H-indole)

• Product Name: 1-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-2,3-dihydro-1H-indole
• CAS No: 326882-43-3
• MF: C₁₈H₁₄ClNO₂S
• MW: 343.827262401581
• CID: 5910420
• PubChem ID: 681062
• Update Time: 2025-10-30

1-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chloro-6-methoxy-1-benzothien-2-yl)carbonyl]indoline
• Methanone, (3-chloro-6-methoxybenzo[b]thien-2-yl)(2,3-dihydro-1H-indol-1-yl)-
• 1-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-2,3-dihydro-1H-indole
• F1443-2350
• (3-chloro-6-methoxybenzo[b]thiophen-2-yl)(indolin-1-yl)methanone
• AF-399/14739315
• SR-01000908769
• SR-01000908769-1
• AKOS000492514
• (3-chloro-6-methoxy-1-benzothiophen-2-yl)-(2,3-dihydroindol-1-yl)methanone
• 326882-43-3
• Oprea1_077047

• Inchi： 1S/C18H14ClNO2S/c1-22-12-6-7-13-15(10-12)23-17(16(13)19)18(21)20-9-8-11-4-2-3-5-14(11)20/h2-7,10H,8-9H2,1H3
• InChI Key： VXFPRIIRVMWHOX-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC(OC)=CC=C2C=1Cl)(N1C2=C(C=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 343.0433776g/mol
• Monoisotopic Mass: 343.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 533.6±50.0 °C(Predicted)
• pka: 0.80±0.20(Predicted)

Additional information on 1-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-2,3-dihydro-1H-indole

1-(3-Chloro-6-Methoxy-1-Benzothiophene-2-Carbonyl)-2,3-Dihydro-1H-Indole: A Comprehensive Overview

CAS No 326882-43-3, commonly referred to as 1-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-2,3-dihydro-1H-indole, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered considerable attention due to its unique structural properties and promising biological activities. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its potential uses and mechanisms of action.

The molecular structure of 1-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-2,3-dihydro-1H-indole is characterized by a fused bicyclic system comprising a benzothiophene moiety and an indole ring. The presence of a carbonyl group at the 2-position of the benzothiophene ring introduces significant electronic effects, which are pivotal in determining its reactivity and bioavailability. The chloro and methoxy substituents at positions 3 and 6 of the benzothiophene ring further modulate the electronic properties, making this compound highly versatile for various applications.

Recent studies have highlighted the potential of CAS No 326882-43-3 as a lead compound in drug discovery. Its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease, has been extensively investigated. For instance, researchers have reported that this compound exhibits potent acetylcholinesterase inhibitory activity, which is crucial for combating cognitive decline. Furthermore, its selectivity towards specific isoforms of these enzymes has been demonstrated through advanced molecular docking studies.

In addition to its pharmacological applications, 1-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-2,3-dihydro-1H-indole has shown promise in the field of agrochemistry. It has been identified as a potential candidate for developing novel pesticides with reduced environmental impact. Recent field trials have indicated that this compound exhibits excellent biocontrol properties against various plant pathogens without causing significant harm to non-target organisms.

The synthesis of CAS No 326882-43-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of the final product. Moreover, green chemistry principles have been incorporated into the synthesis workflow to minimize waste generation and reduce environmental footprint.

From a structural standpoint, the indole moiety in 1-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-2,3-dihydro-H-indole plays a critical role in stabilizing the molecule's conformation through aromatic interactions. This stability contributes to its high solubility in organic solvents and enhances its bioavailability when administered in vivo. Computational studies using density functional theory (DFT) have provided deeper insights into the electronic distribution within the molecule, further validating its suitability for diverse applications.

The integration of experimental and computational approaches has been instrumental in unraveling the mechanistic details of this compound's interactions with biological systems. For example, molecular dynamics simulations have revealed that the chloro substituent enhances the molecule's ability to penetrate cellular membranes, thereby improving its therapeutic efficacy. Similarly, quantum chemical calculations have provided valuable information about the compound's reactivity towards nucleophilic and electrophilic species.

In conclusion, CAS No 326882-43-3, or 1-(3-chloro-6-methoxybenzothiophene indole), represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique structural features, combined with recent breakthroughs in synthetic methods and biological studies, position it as a key player in future research and development endeavors.